4-[4-(1H-indol-3-ylcarbonyl)piperazin-1-yl]-4-oxobutanoic acid

• Molecular Formula: C17H19N3O4
• Molecular Weight: 329.35 g/mol
• IUPAC Name: 4-[4-(1H-indole-3-carbonyl)piperazin-1-yl]-4-oxobutanoic acid
• InChI: InChI=1S/C17H19N3O4/c21-15(5-6-16(22)23)19-7-9-20(10-8-19)17(24)13-11-18-14-4-2-1-3-12(13)14/h1-4,11,18H,5-10H2,(H,22,23)
• InChI Key: FSZLNQQIEFCYSL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)CCC(=O)O)C(=O)C2=CNC3=CC=CC=C32

Description

4-[4-(1H-Indol-3-ylcarbonyl)piperazin-1-yl]-4-oxobutanoic acid is a synthetic compound characterized by a piperazine core modified with an indole-carbonyl group at the 1-position and a 4-oxobutanoic acid moiety. This structure combines the pharmacophoric features of indole (a privileged scaffold in medicinal chemistry) with the piperazine ring, which enhances solubility and bioavailability.

For instance, highlights challenges in synthesizing similar indole-piperazine conjugates, such as instability of intermediates like 4-(1H-indol-3-yl)butanoyl chloride, which may require protective strategies (e.g., using ethyl chlorformate to form stable carbonates) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[4-(1H-indole-3-carbonyl)piperazin-1-yl]-4-oxobutanoic acid typically involves multiple steps, starting with the preparation of the indole derivative. One common method involves the Fischer indole synthesis, where phenylhydrazine reacts with an aldehyde or ketone under acidic conditions to form the indole ring . The piperazine ring can be introduced through nucleophilic substitution reactions involving appropriate diamine derivatives . The final step involves the coupling of the indole-piperazine intermediate with a butanoic acid derivative under conditions that facilitate amide bond formation, such as using coupling reagents like EDCI or DCC .

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, with optimizations for yield and purity. Techniques such as continuous flow chemistry and automated synthesis platforms could be employed to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

4-[4-(1H-indole-3-carbonyl)piperazin-1-yl]-4-oxobutanoic acid can undergo various chemical reactions, including:

Oxidation: The indole ring can be oxidized under specific conditions to form oxindole derivatives.

Reduction: The carbonyl group in the butanoic acid moiety can be reduced to an alcohol using reducing agents like lithium aluminum hydride (LiAlH4).

Substitution: Electrophilic substitution reactions can occur on the indole ring due to its electron-rich nature.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Common reducing agents include LiAlH4 and sodium borohydride (NaBH4).

Substitution: Electrophilic reagents such as halogens or nitro groups can be introduced under acidic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the indole ring can yield oxindole derivatives, while reduction of the carbonyl group can produce alcohols .

Scientific Research Applications

4-[4-(1H-indole-3-carbonyl)piperazin-1-yl]-4-oxobutanoic acid has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic effects, including antiviral, anticancer, and anti-inflammatory activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-[4-(1H-indole-3-carbonyl)piperazin-1-yl]-4-oxobutanoic acid involves its interaction with specific molecular targets. The indole moiety can bind to various receptors and enzymes, modulating their activity . The piperazine ring may enhance the compound’s binding affinity and selectivity . The exact pathways and targets depend on the specific biological context and the compound’s structural modifications .

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

Structural Analogues with Piperazine and 4-Oxobutanoic Acid Moieties

The following table summarizes key structural analogues and their distinguishing features:

Compound Name	Key Structural Variations	Biological Activity/Application	Reference
4-[4-(1H-Indol-3-yl)butyl]piperazine	Indole linked via butyl chain instead of carbonyl; lacks oxobutanoic acid	Antiproliferative activity (in vitro)
4-[4-(4-Chlorobenzenesulfonyl)piperazin-1-yl]-4-oxobutanoic acid	4-Chlorobenzenesulfonyl group replaces indole-carbonyl	Not explicitly stated; sulfonyl groups often enhance target binding
4-[4-(4-Fluorobenzenesulfonyl)piperazin-1-yl]-4-oxobutanoic acid	4-Fluorobenzenesulfonyl substituent	Likely enzyme inhibition (similar to sulfonamide drugs)
4-{4-[(5-Bromothiophen-2-yl)sulfonyl]piperazin-1-yl}-4-oxobutanoic acid	Thiophene-sulfonyl group with bromine substitution	High purity (NLT 97%); API intermediate
4-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-4-oxobutanoic acid	Benzodioxole-methyl group replaces indole-carbonyl	Discontinued commercial availability

Key Observations:

• Substituent Effects: The indole-carbonyl group in the target compound may enhance interactions with aromatic residue-rich targets (e.g., serotonin or dopamine receptors) compared to sulfonyl or benzodioxole derivatives .
• Synthetic Feasibility: Sulfonyl-substituted analogues (e.g., ) are synthesized via sulfonylation of piperazine, typically achieving higher yields (>80%) than indole-carbonyl derivatives, which require multi-step protection-deprotection strategies .

Functional Analogues with Modified Indole or Piperazine Components

4-{3-[4-(4-Bromophenyl)-2-oxo-1,2-dihydroquinolin-3-yl]-5-phenyl-4,5-dihydro-1H-pyrazol-1-yl}-4-oxobutanoic acid (Compound 24)

• Structure: Incorporates a pyrazoline ring and quinolinone instead of indole-piperazine.
• Comparison: The pyrazoline-quinolinone core may confer different selectivity profiles compared to the indole-piperazine scaffold .

(R)-4-((1-Cyclopropylethyl)(phenyl)amino)-4-oxobutanoic acid

• Structure: Cyclopropylethyl-phenylamino group replaces piperazine-indole.
• Activity: Identified as a conformer-selective inhibitor of human thymidylate synthase (hTS), critical in cancer therapy .

Pharmacological and Physicochemical Properties

Property	4-[4-(1H-Indol-3-ylcarbonyl)piperazin-1-yl]-4-oxobutanoic Acid	4-[4-(4-Chlorobenzenesulfonyl)piperazin-1-yl]-4-oxobutanoic Acid	4-[4-(1H-Indol-3-yl)butyl]piperazine
Molecular Weight	~385 g/mol (estimated)	385.39 g/mol (C15H19ClN2O5S)	285.38 g/mol (C16H21N3)
Solubility	Moderate (carboxylic acid enhances aqueous solubility)	Low (sulfonyl group increases hydrophobicity)	High (piperazine improves solubility)
Synthetic Yield	~20–30% (based on analogous routes)	80–95%	52% (multi-gram scale)
Biological Target	Dopamine/serotonin receptors (hypothesized)	Enzymes with sulfonamide-binding pockets (e.g., carbonic anhydrase)	Antiproliferative agents

Biological Activity

4-[4-(1H-indol-3-ylcarbonyl)piperazin-1-yl]-4-oxobutanoic acid is a synthetic compound notable for its unique structural features, which include an indole moiety, a piperazine ring, and a butanoic acid functional group. This compound has garnered interest in medicinal chemistry due to its potential biological activities, particularly in the areas of cancer treatment and modulation of neurotransmitter systems.

Chemical Structure and Properties

The compound's structure can be represented as follows:

Property	Details
Molecular Formula	C18H20N4O3
Molecular Weight	344.38 g/mol
IUPAC Name	4-[4-(1H-indol-3-ylcarbonyl)piperazin-1-yl]-4-oxobutanoic acid
Functional Groups	Indole, Piperazine, Carbonyl, Acid

Synthesis

The synthesis of 4-[4-(1H-indol-3-ylcarbonyl)piperazin-1-yl]-4-oxobutanoic acid typically involves several key steps:

• Formation of the Indole Moiety : Often synthesized via Fischer indole synthesis.
• Piperazine Ring Formation : Achieved through nucleophilic substitution reactions.
• Coupling Reactions : The final step involves forming an amide bond between the indole and piperazine components.

Anticancer Activity

Preliminary studies indicate that this compound may exhibit activity against certain types of cancer cells. The indole structure is often associated with interactions with serotonin receptors, which play a role in cancer cell proliferation and survival. Research has shown that compounds with similar structures can inhibit tumor growth by inducing apoptosis in cancer cells .

Neurotransmitter Modulation

The presence of the piperazine ring suggests potential interactions with neurotransmitter systems, particularly serotonin and dopamine receptors. Compounds with piperazine derivatives are frequently studied for their psychotropic effects, which may translate into therapeutic applications for mood disorders .

Anti-inflammatory Properties

The acidic nature of the butanoic acid portion allows for potential anti-inflammatory effects by modulating inflammatory pathways within cells. This could make it a candidate for further research into treatments for inflammatory diseases .

Case Studies

Several studies have explored the biological activity of related compounds, providing insights into the potential effects of 4-[4-(1H-indol-3-ylcarbonyl)piperazin-1-yl]-4-oxobutanoic acid:

• Antitumor Activity : A study on structurally similar piperazine derivatives demonstrated significant antitumor effects in vitro, suggesting that modifications to the piperazine structure can enhance activity against various cancer cell lines .
• Neuropharmacological Effects : Research on indole-based compounds has shown promising results in modulating serotonin levels, leading to potential applications in treating depression and anxiety disorders .

Comparative Analysis

To understand the uniqueness of 4-[4-(1H-indol-3-ylcarbonyl)piperazin-1-yl]-4-oxobutanoic acid among similar compounds, a comparison can be made with other indole and piperazine derivatives:

Compound Name	Structural Features	Biological Activity
4-(2-Methylpiperazin-1-yl)-1H-indole	Indole core with piperazine	Antidepressant properties
5-Hydroxyindoleacetic acid	Indole derivative with carboxylic acid	Metabolite of serotonin
2-(1H-Indol-3-carbonyl)-piperidine	Similar carbonyl and piperidine	Potential antitumor activity